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Compound of Interest

Compound Name: Hexatetracontane

Cat. No.: B1581753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the chemical identifier

and safety profile of hexatetracontane. The following sections detail its Chemical Abstracts

Service (CAS) number, physical and chemical properties, and safety information, adhering to

the Global Harmonized System (GHS). Furthermore, this guide includes a detailed

experimental protocol for the safe handling of non-hazardous solid chemicals like

hexatetracontane in a laboratory setting.

Chemical Identification and Properties
Hexatetracontane is a long-chain saturated hydrocarbon with the chemical formula C46H94.

As a high-molecular-weight alkane, it is a waxy solid at room temperature.

Table 1: Chemical Identifiers for Hexatetracontane
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Identifier Value

CAS Number 7098-24-0[1][2]

Molecular Formula C46H94[1][2]

Molecular Weight 647.2386 g/mol [2]

IUPAC Name Hexatetracontane

Synonyms n-Hexatetracontane

Table 2: Physical and Chemical Properties of Hexatetracontane

Property Value

Melting Point 361 K (87.85 °C)

Boiling Point Data not readily available

Density Data not readily available

Appearance Waxy solid (expected)

Solubility
Insoluble in water; soluble in nonpolar organic

solvents (expected)

Safety Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), hexatetracontane is not classified as a hazardous substance. There are no GHS

hazard pictograms, signal words, or hazard statements associated with this chemical.

Table 3: GHS Safety Information for Hexatetracontane
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GHS Classification Information

Hazard Class Not classified

Pictogram Not applicable

Signal Word Not applicable

Hazard Statements Not applicable

Precautionary Statements Not applicable

Although hexatetracontane is not considered hazardous, standard laboratory safety practices

should always be followed when handling this or any chemical. This includes wearing

appropriate personal protective equipment (PPE) such as safety glasses and gloves, and

working in a well-ventilated area.

Experimental Protocol: Safe Handling of Solid Non-
Hazardous Chemicals
The following is a standard operating procedure for the weighing and transfer of solid, non-

hazardous chemicals like hexatetracontane in a laboratory setting.

Objective: To accurately weigh and safely transfer a solid, non-hazardous chemical.

Materials:

Hexatetracontane (or other solid non-hazardous chemical)

Spatula

Weighing paper or weighing boat

Analytical balance

Receiving vessel (e.g., beaker, flask)

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves
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Procedure:

Preparation:

Ensure the analytical balance is clean, level, and calibrated.

Don appropriate PPE.

Place a piece of weighing paper or a weighing boat on the balance pan and tare the

balance.

Weighing:

Using a clean spatula, carefully transfer the desired amount of the solid chemical from its

container onto the tared weighing paper or boat on the balance.

Avoid spilling the chemical on the balance pan.

Record the mass of the chemical.

Transfer:

Carefully remove the weighing paper or boat with the chemical from the balance.

Transfer the chemical to the receiving vessel.

If using weighing paper, fold the paper to create a funnel and gently tap it to ensure all

the solid is transferred.

If using a weighing boat, carefully tilt and tap the boat to transfer the solid.

If necessary, a small amount of a suitable solvent can be used to rinse any remaining solid

from the weighing paper or boat into the receiving vessel.

Cleanup:

Clean the spatula and any spills on the balance or work area immediately.

Dispose of the used weighing paper or boat in the appropriate waste container.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Return the chemical container to its proper storage location.
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Caption: Experimental workflow for handling solid non-hazardous chemicals.

Signaling Pathways and Logical Relationships
The safe handling of any chemical, regardless of its hazard classification, follows a logical

progression of steps designed to minimize risk and ensure the integrity of the experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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